Cas no 1040653-81-3 (N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide)
N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide
- N-cyclohexyl-4-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]piperazine-1-carboxamide
- 1040653-81-3
- N-cyclohexyl-4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide
- SR-01000921669
- SR-01000921669-1
- F5252-0290
- AKOS024503130
- VU0639070-1
-
- Inchi: 1S/C20H29N7O2/c1-29-18-9-7-17(8-10-18)27-19(22-23-24-27)15-25-11-13-26(14-12-25)20(28)21-16-5-3-2-4-6-16/h7-10,16H,2-6,11-15H2,1H3,(H,21,28)
- InChI Key: XVBHIUSUIUJARD-UHFFFAOYSA-N
- SMILES: N1(C(NC2CCCCC2)=O)CCN(CC2N(C3=CC=C(OC)C=C3)N=NN=2)CC1
Computed Properties
- Exact Mass: 399.23827319g/mol
- Monoisotopic Mass: 399.23827319g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 88.4Ų
N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5252-0290-2μmol |
N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide |
1040653-81-3 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5252-0290-5μmol |
N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide |
1040653-81-3 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5252-0290-10μmol |
N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide |
1040653-81-3 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5252-0290-20μmol |
N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide |
1040653-81-3 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5252-0290-1mg |
N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide |
1040653-81-3 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5252-0290-2mg |
N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide |
1040653-81-3 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5252-0290-3mg |
N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide |
1040653-81-3 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5252-0290-4mg |
N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide |
1040653-81-3 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5252-0290-5mg |
N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide |
1040653-81-3 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5252-0290-10mg |
N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide |
1040653-81-3 | 10mg |
$79.0 | 2023-09-10 |
N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide
Research Briefing on N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide (CAS: 1040653-81-3)
N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide (CAS: 1040653-81-3) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its structural characteristics, pharmacological properties, and mechanisms of action, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its scientific and clinical relevance.
The compound's unique structure, featuring a tetrazole moiety linked to a piperazine-carboxamide scaffold, has been the subject of extensive structure-activity relationship (SAR) studies. Researchers have identified its high affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors, which suggests potential applications in neuropsychiatric conditions such as schizophrenia and depression. Additionally, its anti-inflammatory properties have been explored in preclinical models, demonstrating efficacy in reducing cytokine production and modulating immune responses.
Recent in vitro and in vivo studies have further elucidated the pharmacokinetic profile of N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide. Investigations into its metabolic stability, bioavailability, and tissue distribution have provided valuable insights for drug development. Notably, the compound exhibits favorable blood-brain barrier penetration, making it a promising candidate for CNS-targeted therapies. However, challenges such as potential off-target effects and dose-dependent toxicity require further optimization and validation in clinical settings.
In addition to its pharmacological potential, synthetic routes for N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide have been refined to improve yield and purity. Recent advancements in green chemistry have also been applied to its synthesis, reducing the environmental impact of production processes. These developments are critical for scaling up manufacturing and ensuring the compound's availability for future research and therapeutic use.
Looking ahead, ongoing research is focused on exploring the compound's potential in combination therapies and its role in modulating novel biological pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. This briefing underscores the importance of continued investment in the study of N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide, as it holds promise for addressing unmet medical needs in diverse therapeutic areas.
1040653-81-3 (N-cyclohexyl-4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}piperazine-1-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)